ent-Kaurenol
Overview
Description
Ent-kaur-16-en-19-ol is an ent-kaurane diterpenoid.
Scientific Research Applications
Vascular Smooth Muscle Contractility
ent-Kaurenoic acid (KA) isolated from Viguiera robusta shows potential in influencing vascular smooth muscle contractility. At higher concentrations, KA can inhibit the contractility of rat carotid artery induced by phenylephrine, a selective alpha(1)-adrenergic agonist. This effect is reversible after a certain period, suggesting KA's temporary modulating role in vascular smooth muscle responses (Tirapelli et al., 2002).
Pharmacological Properties and Chemical Synthesis
The ent-kaurene diterpenoids, including ent-Kaurenol, have a rich history in traditional medicine and exhibit a variety of pharmacological activities like antitumor, antibacterial, antiviral, and anti-inflammatory effects. Their structural diversity and complexity have inspired extensive research in biosynthesis, chemical synthesis, and pharmacological studies. However, their clinical development faces challenges due to moderate potency, limited solubility, and bioavailability, necessitating further research in structural optimization for enhanced therapeutic potential (Ding et al., 2017).
Role in Gibberellin Phytohormone Biosynthesis
ent-Kaurenoic acid plays a critical role as a precursor in the biosynthesis of gibberellins, plant hormones that significantly influence growth and development. Understanding the biosynthetic pathway of ent-Kaurenoic acid in plants like Montanoa tomentosa contributes to the broader knowledge of plant hormone regulation and potential agricultural applications (Villa‐Ruano et al., 2010).
Enzymatic Mechanism in Plant Development
Studies on kaurene oxidase, a multifunctional cytochrome P450, reveal its role in catalyzing three sequential oxidations in gibberellin biosynthesis. This enzyme transforms ent-kaurene into ent-kauren-19-oic acid, crucial for plant development. Insights into the enzymatic mechanism and properties of kaurene oxidase offer potential applications in modifying plant growth pathways (Morrone et al., 2010).
Immunomodulatory Effects
Studies on ent-kaurenoic acid derivatives have indicated significant immunomodulatory effects, particularly in stimulating the proliferation of human peripheral blood mononuclear cells. This suggests potential applications in enhancing immune responses or in treatments that require immunomodulation (Ohkoshi et al., 2004).
properties
Product Name |
ent-Kaurenol |
|---|---|
Molecular Formula |
C20H32O |
Molecular Weight |
288.5 g/mol |
IUPAC Name |
[(1S,4S,5R,9S,10R,13S)-5,9-dimethyl-14-methylidene-5-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methanol |
InChI |
InChI=1S/C20H32O/c1-14-11-20-10-7-16-18(2,13-21)8-4-9-19(16,3)17(20)6-5-15(14)12-20/h15-17,21H,1,4-13H2,2-3H3/t15-,16+,17-,18-,19+,20+/m0/s1 |
InChI Key |
TUJQVRFWMWRMIO-GNVSMLMZSA-N |
Isomeric SMILES |
C[C@]1(CCC[C@@]2([C@@H]1CC[C@]34[C@H]2CC[C@@H](C3)C(=C)C4)C)CO |
Canonical SMILES |
CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N'-{[(3S,5S,9S,11R,12E,14E,17S,23S,25S,29S,31R,32E,34E,37S)-3,9,23,29-tetrahydroxy-11,17,31,37-tetramethoxy-4,4,24,24-tetramethyl-7,27-dioxo-6,20,26,40-tetraoxa-41,42-diazatricyclo[36.2.1.1~18,21~]dotetraconta-1(41),12,14,18,21(42),32,34,38-octaene-5,25-diyl]bis[(1E,4R,5R,9S,10S)-4,10-dimethoxy-5,9-dimethyl-6-oxoundec-1-ene-11,1-diyl]}bis(N-methylformamide)](/img/structure/B1263428.png)
![3-(2,4-dimethoxyphenyl)-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-4-oxo-1-phthalazinecarboxamide](/img/structure/B1263436.png)
![[(2S,3R,4R,5S,6S,7S,8R,13S,17R)-8-acetyloxy-11-ethyl-5,7-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate](/img/structure/B1263440.png)
